Cas no 89279-49-2 (Butanal, 2-(phenylmethoxy)-)

• Product Name: Butanal, 2-(phenylmethoxy)-
• CAS No: 89279-49-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 605435
• PubChem ID: 178409
• Update Time: 2025-04-19

Butanal, 2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-(phenylmethoxy)-
• 2-phenylmethoxybutanal
• DTXSID00929904
• Buanal, 2-(phenylmethoxy)-
• 89279-49-2
• SCHEMBL5049277
• benzyloxybutanal
• 137819-87-5
• 2-(benzyloxy)butanal

• Inchi： 1S/C11H14O2/c1-2-11(8-12)13-9-10-6-4-3-5-7-10/h3-8,11H,2,9H2,1H3
• InChI Key： YTXIEUATJGWTOC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C=O)CC

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 244.2°C at 760 mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.498